Cas no 62584-98-9 (Benzonitrile, 4,4'-(1-oxo-1,3-propanediyl)bis-)

• Product Name: Benzonitrile, 4,4'-(1-oxo-1,3-propanediyl)bis-
• CAS No: 62584-98-9
• MF: C₁₇H₁₂N₂O
• MW: 260.28998374939
• CID: 439106
• PubChem ID: 12340158
• Update Time: 2025-04-19

Benzonitrile, 4,4'-(1-oxo-1,3-propanediyl)bis- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4,4'-(1-oxo-1,3-propanediyl)bis-
• 4-[3-(4-cyanophenyl)-3-oxopropyl]benzonitrile
• DTXSID00491878
• SCHEMBL10671478
• 4,4'-(1-Oxopropane-1,3-diyl)dibenzonitrile
• 62584-98-9
• 4,4'-Dicyano-3-phenylpropiophenone

• Inchi： 1S/C17H12N2O/c18-11-14-3-1-13(2-4-14)7-10-17(20)16-8-5-15(12-19)6-9-16/h1-6,8-9H,7,10H2
• InChI Key： YBXPNGAPEHEQSF-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C#N)=CC=1)CCC1C=CC(C#N)=CC=1

Computed Properties

• Exact Mass: 260.09506
• Monoisotopic Mass: 260.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 64.6Ų

Experimental Properties

• PSA: 64.65